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Compound of Interest

Compound Name: 2-Chloro-4'-fluoroacetophenone

Cat. No.: B045902

Technical Overview of 2-Chloro-4'-
fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of
2-Chloro-4'-fluoroacetophenone, a versatile intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1][2] Its utility in organic synthesis is significant, particularly in the
development of anti-inflammatory and analgesic drugs.[1][2]

Chemical Identity and Properties

The fundamental properties of 2-Chloro-4'-fluoroacetophenone are summarized below.
These values are critical for stoichiometric calculations, analytical characterization, and
regulatory documentation.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b045902?utm_src=pdf-interest
https://www.benchchem.com/product/b045902?utm_src=pdf-body
https://www.chemimpex.com/products/45549
https://www.chemimpex.com/products/30340
https://www.chemimpex.com/products/45549
https://www.chemimpex.com/products/30340
https://www.benchchem.com/product/b045902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Value

Molecular Formula CsHeCIFO[1][3][41[5]

Molecular Weight 172.58 g/mol [1][3][4][5]

CAS Number 456-04-2[3]

IUPAC Name 2-chloro-1-(4-fluorophenyl)ethanone[3]

p-Fluorophenacyl chloride, 4-Fluorophenacyl

Synonyms
ynony chloride[3]

Molecular Composition

The molecular formula CsHeCIFO indicates the elemental composition of the compound. This
structure is foundational to its chemical reactivity and application as a building block in complex
syntheses. The relationship between the elements that constitute the molecule is depicted

below.
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Caption: Elemental composition of 2-Chloro-4'-fluoroacetophenone.

Note on Methodologies: The molecular weight and formula of a well-characterized chemical
compound like 2-Chloro-4'-fluoroacetophenone are determined based on its known atomic
composition, derived from the standard atomic weights established by IUPAC. These are
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fundamental, calculated properties and do not involve experimental protocols or biological
signaling pathways for their determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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